Cas no 1806783-84-5 (2-Cyano-4-(difluoromethyl)-6-methylpyridine)

• Product Name: 2-Cyano-4-(difluoromethyl)-6-methylpyridine
• CAS No: 1806783-84-5
• MF: C₈H₆F₂N₂
• MW: 168.143448352814
• CID: 4933190
• Update Time: 2025-05-22

2-Cyano-4-(difluoromethyl)-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-(difluoromethyl)-6-methylpyridine

• Inchi： 1S/C8H6F2N2/c1-5-2-6(8(9)10)3-7(4-11)12-5/h2-3,8H,1H3
• InChI Key： WBDFPOXIFICTOJ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)N=C(C)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7

Additional information on 2-Cyano-4-(difluoromethyl)-6-methylpyridine

2-Cyano-4-(difluoromethyl)-6-methylpyridine: A Comprehensive Overview

The compound with CAS No 1806783-84-5, known as 2-Cyano-4-(difluoromethyl)-6-methylpyridine, has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields. This pyridine derivative is characterized by the presence of a cyano group at position 2, a difluoromethyl group at position 4, and a methyl group at position 6. These substituents contribute to its distinct chemical behavior and make it a valuable compound for research and development.

Recent studies have highlighted the importance of 2-Cyano-4-(difluoromethyl)-6-methylpyridine in the field of medicinal chemistry. Researchers have explored its potential as a building block for synthesizing bioactive molecules, particularly in the development of antitumor agents. The compound's ability to undergo various chemical transformations has made it a versatile precursor for creating complex molecular architectures.

The synthesis of 2-Cyano-4-(difluoromethyl)-6-methylpyridine involves a series of well-established organic reactions. Key steps include the introduction of substituents onto the pyridine ring through nucleophilic aromatic substitution or electrophilic substitution methods. The use of modern catalytic techniques has significantly improved the efficiency and selectivity of these reactions, enabling researchers to produce the compound in high yields with excellent purity.

One of the most promising applications of 2-Cyano-4-(difluoromethyl)-6-methylpyridine lies in its role as an intermediate in drug discovery. Its structure allows for further functionalization, which can lead to molecules with enhanced pharmacokinetic properties. For instance, recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with cancer progression.

In addition to its medicinal applications, 2-Cyano-4-(difluoromethyl)-6-methylpyridine has also been investigated for its potential use in materials science. Its electronic properties make it a candidate for applications in organic electronics, such as in the development of new semiconducting materials. Ongoing studies are exploring how modifications to its structure can further enhance its electronic characteristics for practical applications.

The structural versatility of 2-Cyano-4-(difluoromethyl)-6-methylpyridine is further evidenced by its ability to participate in diverse chemical reactions. For example, its cyano group can act as a nucleophile or an electrophile depending on the reaction conditions, enabling the formation of a wide range of derivatives. This property has been exploited in the synthesis of heterocyclic compounds with potential biological activity.

From an environmental perspective, researchers have also examined the biodegradability and toxicity profiles of 2-Cyano-4-(difluoromethyl)-6-methylpyridine. These studies are crucial for ensuring that any commercial applications do not pose significant risks to ecosystems or human health. Preliminary findings suggest that the compound exhibits low toxicity under standard test conditions, which is encouraging for its prospective use in various industries.

In conclusion, 2-Cyano-4-(difluoromethyl)-6-methylpyridine stands out as a valuable compound with multifaceted applications across different scientific domains. Its unique structure, coupled with advancements in synthetic methodologies and biological studies, positions it as a key player in future research and development efforts.